Cas no 735274-71-2 (trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)
735274-71-2 structure
Product Name:trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
CAS No:735274-71-2
MF:C16H20O3
MW:260.328205108643
MDL:MFCD01311387
CID:878575
PubChem ID:24722523
Update Time:2025-09-25
trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- LogP
- trans-2-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
- TRANS-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
- trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
- (1R,2S)-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
- MFCD01311387
- TRANS-2-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
- 735274-71-2
- DTXSID301152520
- rel-(1R,2S)-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexanecarboxylic acid
- AKOS016017400
-
- MDL: MFCD01311387
- Inchi: 1S/C16H20O3/c1-11-5-4-7-13(9-11)15(17)10-12-6-2-3-8-14(12)16(18)19/h4-5,7,9,12,14H,2-3,6,8,10H2,1H3,(H,18,19)/t12-,14+/m0/s1
- InChI Key: SHLLBHPKCWIMIB-GXTWGEPZSA-N
- SMILES: OC([C@@H]1CCCC[C@H]1CC(C1C=CC=C(C)C=1)=O)=O
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.4Ų
trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201313-1g |
trans-2-[2-(3-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
735274-71-2 | >95% | 1g |
£1516.00 | 2022-03-01 | |
| abcr | AB361211-1 g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, 95%; . |
735274-71-2 | 95% | 1g |
€2464.20 | 2023-04-26 | |
| TRC | T087260-50mg |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid |
735274-71-2 | 50mg |
$ 215.00 | 2022-06-03 | ||
| TRC | T087260-100mg |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid |
735274-71-2 | 100mg |
$ 360.00 | 2022-06-03 | ||
| abcr | AB361211-1g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, 95%; . |
735274-71-2 | 95% | 1g |
€2461.60 | 2025-04-16 | |
| A2B Chem LLC | AH17394-1g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
735274-71-2 | >95% | 1g |
$1725.00 | 2024-04-19 | |
| A2B Chem LLC | AH17394-5g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
735274-71-2 | >95% | 5g |
$6660.00 | 2024-04-19 | |
| A2B Chem LLC | AH17394-10g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
735274-71-2 | >95% | 10g |
$10052.00 | 2024-04-19 | |
| Ambeed | A592597-1g |
trans-2-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
735274-71-2 | 95+% | 1g |
$1311.0 | 2025-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625693-1g |
(1R,2S)-2-(2-oxo-2-(m-tolyl)ethyl)cyclohexane-1-carboxylic acid |
735274-71-2 | 98% | 1g |
¥18764.00 | 2024-07-28 |
trans-2-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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